Cas no 53744-34-6 (trans-1-(2-naphthyl)-3-phenyl-2-propen-1-one)

• Product Name: trans-1-(2-naphthyl)-3-phenyl-2-propen-1-one
• CAS No: 53744-34-6
• MF: C₁₉H₁₄O
• MW: 258.313865184784
• CID: 939058
• PubChem ID: 5355551
• Update Time: 2025-04-19

trans-1-(2-naphthyl)-3-phenyl-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• trans-1-(2-naphthyl)-3-phenyl-2-propen-1-one
• 1-(2-Naphthyl)-3-phenylpropenone
• SCHEMBL658561
• NSC39802
• 4782-69-8
• DTXSID101241048
• DB-321755
• 53744-34-6
• (2E)-1-(2-naphthyl)-3-phenyl-2-propen-1-one
• Z46046481
• TRANS-1-(2-NAPHTHYL)-3-PHENYL-2-PROPEN-1 -ONE, 98%
• NSC-39802
• CHEMBL17200
• HMS3078B24
• (E)-1-naphthalen-2-yl-3-phenylprop-2-en-1-one
• 1-(2-naphthyl)-3-phenylprop-2-en-1-one
• (2E)-1-(2-Naphthalenyl)-3-phenyl-2-propen-1-one
• (E)-1-(2-naphthyl)-3-phenyl-prop-2-en-1-one
• MFCD00115206
• SMR001526934
• BDBM50435423
• (2E)-1-(NAPHTHALEN-2-YL)-3-PHENYLPROP-2-EN-1-ONE
• AKOS001131372
• MLS002608183
• 1-(naphthalen-2-yl)-3-phenylprop-2-en-1-one

• Inchi： 1S/C19H14O/c20-19(13-10-15-6-2-1-3-7-15)18-12-11-16-8-4-5-9-17(16)14-18/h1-14H/b13-10+
• InChI Key： DAJQCRGTLOLIJQ-JLHYYAGUSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 258.10452
• Monoisotopic Mass: 258.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07